![molecular formula C22H28N4O4S2 B2681151 6-Ethyl-2-(4-(piperidin-1-ylsulfonyl)benzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide CAS No. 449767-79-7](/img/structure/B2681151.png)
6-Ethyl-2-(4-(piperidin-1-ylsulfonyl)benzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide
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Description
6-Ethyl-2-(4-(piperidin-1-ylsulfonyl)benzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide is a useful research compound. Its molecular formula is C22H28N4O4S2 and its molecular weight is 476.61. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Heterocyclic Compounds
Research has focused on the synthesis of novel heterocyclic compounds, which are crucial in drug development and materials science. For example, studies have described the synthesis of various pyrido[3′,2′:4,5]thieno[3,2‐d]pyrimidines, thieno[3′,2′:4,5]pyrimido[l,6‐a]benzimidazoles, and related fused systems, showcasing methodologies for creating complex molecules that could serve as building blocks for pharmaceuticals or organic materials (Bakhite et al., 2005).
Antimicrobial and Antitubercular Agents
Several studies have synthesized and evaluated compounds for antimicrobial and antitubercular activities. For instance, thiazole-aminopiperidine hybrids have been designed as novel Mycobacterium tuberculosis GyrB inhibitors, demonstrating the potential for these molecules in addressing tuberculosis, a significant global health issue (Jeankumar et al., 2013).
Chemical Synthesis Techniques
Research in chemical synthesis techniques using related compounds includes studies on the Mannich reaction in synthesizing N,S-containing heterocycles, providing insights into synthetic strategies that could be applied in designing drugs with improved efficacy and reduced side effects (Dotsenko et al., 2012).
Analgesic and Anti-inflammatory Agents
Compounds derived from similar chemical structures have been explored for their potential as analgesic and anti-inflammatory agents. Novel synthetic pathways have led to the discovery of molecules with significant activity in preclinical models, indicating the utility of such compounds in developing new pain management and anti-inflammatory therapies (Abu‐Hashem et al., 2020).
Anticholinesterase Activity
Research into N-Benzyltetrahydropyrido-anellated thiophene derivatives has explored new anticholinesterases, contributing to the development of treatments for conditions like Alzheimer's disease. This illustrates the importance of heterocyclic chemistry in discovering molecules that can modulate biological targets relevant to neurological conditions (Pietsch et al., 2007).
properties
IUPAC Name |
6-ethyl-2-[(4-piperidin-1-ylsulfonylbenzoyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H28N4O4S2/c1-2-25-13-10-17-18(14-25)31-22(19(17)20(23)27)24-21(28)15-6-8-16(9-7-15)32(29,30)26-11-4-3-5-12-26/h6-9H,2-5,10-14H2,1H3,(H2,23,27)(H,24,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JVQMYZYUHNAIHW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCC2=C(C1)SC(=C2C(=O)N)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCCCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H28N4O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
476.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-Ethyl-2-(4-(piperidin-1-ylsulfonyl)benzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide |
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